Cas no 2172237-90-8 (2-amino-5-bromobenzene-1-sulfonyl fluoride)

• Product Name: 2-amino-5-bromobenzene-1-sulfonyl fluoride
• CAS No: 2172237-90-8
• MF: C₆H₅BrFNO₂S
• MW: 254.076802968979
• CID: 6300326
• PubChem ID: 165841248
• Update Time: 2025-06-09

2-amino-5-bromobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-bromobenzene-1-sulfonyl fluoride
• 2172237-90-8
• EN300-1587307

• Inchi： 1S/C6H5BrFNO2S/c7-4-1-2-5(9)6(3-4)12(8,10)11/h1-3H,9H2
• InChI Key： JMBVPAVDYCIZQP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)S(=O)(=O)F)N

Computed Properties

• Exact Mass: 252.92084g/mol
• Monoisotopic Mass: 252.92084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-amino-5-bromobenzene-1-sulfonyl fluoride

Professional Introduction to 2-amino-5-bromobenzene-1-sulfonyl fluoride (CAS No. 2172237-90-8)

2-amino-5-bromobenzene-1-sulfonyl fluoride, with the chemical identifier CAS No. 2172237-90-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of both amino and sulfonyl fluoride functional groups, make it a versatile building block for further chemical modifications and functionalization.

The significance of 2-amino-5-bromobenzene-1-sulfonyl fluoride lies in its ability to undergo a wide range of chemical reactions, which are essential for constructing complex molecular architectures. The amino group provides a nucleophilic center, allowing for reactions such as coupling with carboxylic acids or activated esters to form amides, while the sulfonyl fluoride moiety can be hydrolyzed to yield sulfonic acids or further derivatized into other functional groups. These properties make it an invaluable reagent in the synthesis of peptidomimetics, inhibitors, and other pharmacologically relevant compounds.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease-related proteins. 2-amino-5-bromobenzene-1-sulfonyl fluoride has been utilized in several research studies as a key intermediate in the synthesis of inhibitors for enzymes involved in cancer metabolism and inflammation. For instance, researchers have explored its use in creating sulfonamide-based inhibitors that modulate the activity of kinases and proteases. These inhibitors have shown promise in preclinical studies, highlighting the compound's potential as a pharmacological tool.

The sulfonyl fluoride group in 2-amino-5-bromobenzene-1-sulfonyl fluoride is particularly noteworthy due to its reactivity and stability under various conditions. This group can be selectively hydrolyzed under mild basic conditions to afford sulfonic acids, which are common pharmacophores in drug design. Additionally, the bromine atom at the 5-position provides a handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations enable the introduction of diverse substituents, expanding the synthetic possibilities and applications of this compound.

Recent advancements in medicinal chemistry have demonstrated the utility of 2-amino-5-bromobenzene-1-sulfonyl fluoride in the development of targeted therapies for neurological disorders. Researchers have leveraged its structural framework to design molecules that interact with specific neurotransmitter receptors or ion channels. The ability to modify both the amino and sulfonyl groups allows for fine-tuning of binding affinities and selectivity, which are critical factors in drug development. Such efforts have led to the discovery of novel candidates with potential therapeutic benefits.

The role of 2-amino-5-bromobenzene-1-sulfonyl fluoride extends beyond traditional pharmaceutical applications. It has also found utility in materials science, where its reactivity enables the synthesis of functionalized polymers and coatings with tailored properties. The incorporation of sulfonamide linkages into polymer backbones can enhance material stability and biocompatibility, making it attractive for biomedical applications such as drug delivery systems.

In conclusion, 2-amino-5-bromobenzene-1-sulfonyl fluoride (CAS No. 2172237-90-8) is a multifaceted compound with broad applications in pharmaceutical research and industrial chemistry. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on drug discovery and material science. As research continues to uncover new methodologies and applications, the importance of this compound is expected to grow further, solidifying its position as a cornerstone in modern chemical synthesis.